5-amino-4-(1H-benzimidazol-2-yl)-1-(2-methoxyethyl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-5-imino-1-(2-methoxyethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H16N4O2/c1-20-7-6-18-8-11(19)12(13(18)15)14-16-9-4-2-3-5-10(9)17-14/h2-5,15,19H,6-8H2,1H3,(H,16,17)
• InChI Key: OFMJRHQTVNNKMR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC(=C(C1=N)C2=NC3=CC=CC=C3N2)O
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

5-Amino-4-(1H-benzimidazol-2-yl)-1-(2-methoxyethyl)-1,2-dihydro-3H-pyrrol-3-one is a heterocyclic compound featuring a pyrrol-3-one core fused with a benzimidazole moiety and substituted with a 2-methoxyethyl group at the 1-position. This structure confers unique physicochemical and biological properties, making it a candidate for pharmaceutical and agrochemical research. The benzimidazole moiety is known for its role in DNA intercalation and enzyme inhibition, while the 2-methoxyethyl substituent may enhance solubility and metabolic stability compared to bulkier aromatic substituents .

Biological Activity

5-amino-4-(1H-benzimidazol-2-yl)-1-(2-methoxyethyl)-1,2-dihydro-3H-pyrrol-3-one is a compound of interest due to its potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various assays, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical formula for 5-amino-4-(1H-benzimidazol-2-yl)-1-(2-methoxyethyl)-1,2-dihydro-3H-pyrrol-3-one is $C_{13}H_{15}N_3O$ with a molecular weight of 229.28 g/mol. The compound features a benzimidazole moiety, which is known for its diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound through its inhibitory effects on fibroblast growth factor receptor 1 (FGFR1), a key player in tumorigenesis. The compound demonstrated an IC50 value of 3.5 μM against FGFR1 kinase activity, indicating significant potency. Further derivatives were synthesized, showing even lower IC50 values of 0.32 μM and 0.63 μM , along with antiproliferative effects on the KG1 myeloma cell line with IC50 values of 5.6 μM and 9.3 μM , respectively .

Antioxidant Activity

The antioxidant properties of the compound were evaluated using various assays, including DPPH radical scavenging and FRAP methods. Compounds derived from this scaffold exhibited promising antioxidant activity with IC50 values ranging from 64.098 µg/mL to higher concentrations depending on the specific structural modifications .

Anti-inflammatory Activity

The anti-inflammatory potential was assessed through inhibition assays targeting inflammatory mediators such as IL-1β and TNFα. Certain derivatives showed significant inhibition rates, suggesting that modifications to the benzimidazole structure can enhance anti-inflammatory effects .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications at specific positions on the benzimidazole ring significantly influence biological activity:

Modification	Activity Impact
Substitution at position 6 with hydroxyl groups	Increased FGFR1 inhibition
Presence of methoxyethyl group	Enhanced solubility and bioavailability
Variation in amino group configuration	Altered binding affinity to target proteins

Case Studies

Several case studies have been conducted to further elucidate the biological activity of this compound:

• Case Study 1 : A study explored the effects of various derivatives on cancer cell lines, confirming that compounds with additional hydroxyl groups showed enhanced antiproliferative effects.
• Case Study 2 : In vivo studies demonstrated that certain derivatives reduced tumor growth in xenograft models, supporting their potential for development as therapeutic agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of 5-amino-pyrrol-3-one derivatives with variable substituents at the 1-position. Below is a detailed comparison with structurally analogous compounds from peer-reviewed

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (R)	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors	Key Features
Target Compound: 5-amino-4-(1H-benzimidazol-2-yl)-1-(2-methoxyethyl)-...	2-Methoxyethyl	~308*	3	4	Balanced lipophilicity; potential for improved solubility and bioavailability.
5-Amino-1-(3,4-dichlorophenyl)-... ()	3,4-Dichlorophenyl	359.21	3	4	High lipophilicity (Cl groups); may exhibit enhanced target binding but higher toxicity risk .
5-Amino-1-(2,4-dichlorophenyl)-... ()	2,4-Dichlorophenyl	359.21	3	4	Similar to ; steric effects may alter binding kinetics .
5-Amino-1-(4-fluorophenyl)-... ()	4-Fluorophenyl	308.31	3	4	Moderate lipophilicity; fluorine may enhance metabolic stability .
5-Amino-1-(3-butoxypropyl)-... ()	3-Butoxypropyl	328.40	3	4	Long alkoxy chain increases flexibility and solubility in nonpolar solvents .
5-Amino-1-phenyl-... ()	Phenyl	292.31	3	4	Simplest analog; limited solubility but useful for structural activity studies .

*Calculated based on molecular formula (C₁₅H₁₇N₄O₂).

Key Structural Insights :

Substituent Effects on Lipophilicity: Chlorinated analogs () exhibit higher logP values due to electron-withdrawing Cl groups, favoring membrane permeability but risking toxicity .

Biological Implications :

• Dichlorophenyl analogs () may interact with hydrophobic enzyme pockets, as seen in kinase inhibitors, but could induce off-target effects .
• Fluorophenyl derivatives () are often resistant to oxidative metabolism, extending half-life in vivo .

Synthetic Accessibility :

• Phenyl and fluorophenyl analogs () are synthetically straightforward via Suzuki-Miyaura coupling .
• Alkoxy-substituted derivatives (, target compound) require alkylation or etherification steps, increasing synthetic complexity .

Research Findings

Physicochemical Analysis :

• Noncovalent Interactions: Computational studies (e.g., Multiwfn ) reveal that the benzimidazole moiety participates in π-π stacking and hydrogen bonding, critical for binding to biological targets like topoisomerases .
• Solubility : The 2-methoxyethyl group reduces crystallinity compared to aromatic substituents, as evidenced by lower melting points in alkoxy analogs .